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Compound of Interest

Compound Name: 2-(4-Chlorophenoxy)nicotinic acid

CAS No.: 51362-37-9

Cat. No.: B1297117

Get Quote

An In-depth Technical Guide to the Biological Activity of 2-(4-Chlorophenoxy)nicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known and hypothesized

biological activities of 2-(4-Chlorophenoxy)nicotinic acid. As a derivative of the well-

established pharmacologically active molecule, nicotinic acid (Niacin, Vitamin B3), this

compound presents a compelling subject for research in metabolic diseases and beyond. This

document synthesizes information on its chemical properties, plausible synthetic routes, and

predicted mechanisms of action based on the extensive data available for its parent compound.

Furthermore, it offers detailed, field-proven experimental protocols for researchers to validate

these hypothesized activities, focusing on assays for G protein-coupled receptor activation and

in vitro lipolysis. The guide is intended to serve as a foundational resource for scientists

investigating the therapeutic potential of novel nicotinic acid derivatives.
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2-(4-Chlorophenoxy)nicotinic acid is a derivative of pyridine-3-carboxylic acid, commonly

known as nicotinic acid. The introduction of a 4-chlorophenoxy group at the 2-position of the

pyridine ring significantly alters the molecule's physicochemical properties, such as lipophilicity

and electronic distribution, which can in turn influence its biological activity, metabolic stability,

and pharmacokinetic profile.

The parent compound, nicotinic acid, is a vital nutrient and a precursor to the essential

coenzymes nicotinamide adenine dinucleotide (NAD) and nicotinamide adenine dinucleotide

phosphate (NADP).[1][2][3] These coenzymes are central to cellular metabolism, participating

in hundreds of redox reactions critical for energy production, DNA repair, and anabolic

processes.[3][4] At pharmacological doses, nicotinic acid is a well-documented lipid-modifying

agent used in the treatment of dyslipidemia.[2][4]

Chemical Properties of 2-(4-Chlorophenoxy)nicotinic acid:

Property Value Source

IUPAC Name

2-(4-
chlorophenoxy)pyridine-3-
carboxylic acid

PubChem[5]

Molecular Formula C₁₂H₈ClNO₃ PubChem[5]

Molecular Weight 249.65 g/mol PubChem[5]

| CAS Number | 51362-37-9 | PubChem[5] |

Synthesis and Characterization
The synthesis of 2-(4-Chlorophenoxy)nicotinic acid typically proceeds via a nucleophilic

aromatic substitution reaction. The critical starting material is 2-chloronicotinic acid, an

important intermediate in the synthesis of various pharmaceuticals and agrochemicals.[6]

General Synthetic Workflow: The primary route involves the reaction of 2-chloronicotinic acid

with 4-chlorophenol in the presence of a suitable base (e.g., potassium carbonate) and often a

copper catalyst in a high-boiling-point solvent like dimethylformamide (DMF). The reaction is
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driven by the displacement of the chloride at the 2-position of the electron-deficient pyridine

ring by the phenoxide ion.

Synthesis Workflow
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- 2-Chloronicotinic Acid
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Nicotinic acid - Wikipedia [en.wikipedia.org]

2. Vitamin B3 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

3. Niacin | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]

4. Articles [globalrx.com]

5. 2-(4-Chlorophenoxy)nicotinic acid | C12H8ClNO3 | CID 609454 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Synthesis of 2-Chloronicotinic Acid Derivatives | Atlantis Press [atlantis-press.com]

To cite this document: BenchChem. [2-(4-Chlorophenoxy)nicotinic acid biological activity].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297117/docs#2-4-chlorophenoxy-nicotinic-acid-
biological-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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